Cas no 2094275-22-4 (4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine)

• Product Name: 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine
• CAS No: 2094275-22-4
• MF: C₁₄H₁₈ClN₃O₂
• MW: 295.764622211456
• CID: 6599030
• PubChem ID: 125419734
• Update Time: 2025-11-04

4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine Chemical and Physical Properties

Names and Identifiers

• 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine
• (2-chloropyridin-4-yl)-[3-(morpholin-4-ylmethyl)azetidin-1-yl]methanone
• 4-{[1-(2-chloropyridine-4-carbonyl)azetidin-3-yl]methyl}morpholine
• Z2227511004
• 2094275-22-4
• EN300-26585408
• AKOS033808108

• Inchi： 1S/C14H18ClN3O2/c15-13-7-12(1-2-16-13)14(19)18-9-11(10-18)8-17-3-5-20-6-4-17/h1-2,7,11H,3-6,8-10H2
• InChI Key： OGBZUQNRAJDEIK-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)C(N1CC(CN2CCOCC2)C1)=O

Computed Properties

• Exact Mass: 295.1087545g/mol
• Monoisotopic Mass: 295.1087545g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 343
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 45.7Ų

Additional information on 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine

4-{1-(2-Chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine (CAS No. 2094275-22-4): A Comprehensive Overview

4-{1-(2-Chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine (CAS No. 2094275-22-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique molecular structure combining morpholine and azetidine moieties, serves as a key intermediate in the synthesis of bioactive molecules. Its 2-chloropyridine component further enhances its reactivity, making it a valuable building block in drug discovery.

The growing interest in heterocyclic compounds like 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine stems from their versatility in medicinal chemistry. Researchers are increasingly exploring its potential as a kinase inhibitor scaffold, particularly in targeting diseases such as cancer and inflammatory disorders. The compound's azetidine ring contributes to improved metabolic stability, a critical factor in drug development, while the morpholine group enhances solubility—a property highly sought after in modern pharmaceutical design.

Recent advancements in small molecule therapeutics have highlighted the importance of 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine derivatives. The compound's structural features allow for diverse modifications, enabling medicinal chemists to fine-tune pharmacokinetic properties. This adaptability has led to its incorporation in several drug discovery programs, particularly those focusing on central nervous system (CNS) targets and G-protein-coupled receptors (GPCRs).

From a synthetic chemistry perspective, CAS 2094275-22-4 presents interesting challenges and opportunities. The presence of both chloropyridine and azetidine carbonyl groups offers multiple sites for further functionalization. Current research explores its use in cross-coupling reactions and as a precursor for bioconjugation strategies. These applications are particularly relevant in the development of targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs).

The commercial availability of 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine has expanded significantly in recent years, reflecting its growing importance in chemical research. Suppliers now offer various quantities with different purity grades to accommodate both laboratory-scale experiments and industrial applications. The compound's stability under standard storage conditions makes it particularly attractive for pharmaceutical inventory management.

Analytical characterization of 2094275-22-4 typically involves advanced techniques such as NMR spectroscopy, high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods confirm the compound's structural integrity and ensure batch-to-batch consistency—critical factors in preclinical research and regulatory submissions. The availability of comprehensive analytical data has facilitated its adoption across the pharmaceutical industry.

Environmental and safety considerations for 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine follow standard laboratory chemical handling protocols. While not classified as highly hazardous, proper personal protective equipment (PPE) including gloves and safety glasses is recommended during handling. The compound's ecological impact and biodegradability profile are subjects of ongoing research as part of broader green chemistry initiatives.

Future research directions for CAS 2094275-22-4 include exploring its potential in fragment-based drug discovery and as a crystallization chaperone for membrane proteins. The compound's balanced lipophilicity and hydrogen bonding capacity make it particularly interesting for these applications. Additionally, its role in developing allosteric modulators for various biological targets represents an exciting frontier in medicinal chemistry.

The patent landscape surrounding 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine derivatives has expanded rapidly, with numerous filings in major pharmaceutical markets. These patents cover various therapeutic applications, synthetic methods, and formulation technologies. This intellectual property activity underscores the compound's commercial potential and the pharmaceutical industry's confidence in its utility as a privileged structure in drug design.

In conclusion, 4-{1-(2-chloropyridine-4-carbonyl)azetidin-3-ylmethyl}morpholine (CAS No. 2094275-22-4) represents a valuable tool in modern chemical research. Its unique structural features, synthetic versatility, and growing therapeutic applications position it as an important compound in the development of next-generation pharmaceuticals. As research continues to uncover new applications, its role in advancing precision medicine and targeted therapies is expected to expand significantly.